Cas no 2172383-57-0 (3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid)

• Product Name: 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid
• CAS No: 2172383-57-0
• MF: C₂₇H₂₅IN₂O₅
• MW: 584.402279615402
• CID: 5895814
• PubChem ID: 165811610
• Update Time: 2025-05-23

3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid
• 3-{N-ethyl-1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-iodophenyl]formamido}propanoic acid
• 2172383-57-0
• EN300-1518655

• Inchi： 1S/C27H25IN2O5/c1-2-30(12-11-25(31)32)26(33)17-13-18(28)15-19(14-17)29-27(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,13-15,24H,2,11-12,16H2,1H3,(H,29,34)(H,31,32)
• InChI Key： CUVVNTFDYHFTDT-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1)C(N(CC)CCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 584.08082g/mol
• Monoisotopic Mass: 584.08082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid

Research Briefing on 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172383-57-0)

The compound 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172383-57-0) has recently garnered attention in the field of chemical biology and medicinal chemistry due to its potential applications in peptide synthesis and drug discovery. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, properties, and potential therapeutic applications.

Recent studies have highlighted the role of this compound as a key intermediate in solid-phase peptide synthesis (SPPS). The presence of the fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the iodo-substituted phenyl ring makes it particularly useful for the synthesis of complex peptides and peptidomimetics. Researchers have successfully employed this compound in the synthesis of bioactive peptides with enhanced stability and specificity, which are critical for targeting various disease pathways.

In addition to its utility in peptide synthesis, 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid has shown promise in the development of radiopharmaceuticals. The iodine atom in its structure allows for easy radiolabeling, making it a candidate for use in positron emission tomography (PET) imaging. Preliminary studies suggest that derivatives of this compound could be used to visualize and diagnose certain types of cancers and neurological disorders.

Further investigations into the pharmacokinetic and pharmacodynamic properties of this compound are underway. Early results indicate that it exhibits favorable bioavailability and low toxicity, which are essential characteristics for its potential use in therapeutic applications. Researchers are also exploring its interactions with various biological targets, including enzymes and receptors, to better understand its mechanism of action.

In conclusion, 3-{N-ethyl-1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-iodophenylformamido}propanoic acid (CAS: 2172383-57-0) represents a versatile and valuable tool in chemical biology and drug discovery. Its applications in peptide synthesis, radiopharmaceuticals, and potential therapeutic uses underscore its importance in ongoing research efforts. Future studies will likely focus on optimizing its synthesis and expanding its applications in medicine.